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Compound of Interest

Compound Name: 2-Methoxy-5-methylphenol-d3

Cat. No.: B12366990

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics,
experimental protocols, and potential research applications of 2-Methoxy-5-methylphenol-d3.
Given the limited availability of data for the deuterated form, this guide leverages information
from its non-deuterated analog, 2-Methoxy-5-methylphenol, as a close proxy for its physical

and chemical properties.

Core Physical Characteristics

Deuterium labeling is a powerful tool in metabolic and pharmacokinetic studies. 2-Methoxy-5-
methylphenol-d3, with three deuterium atoms, offers a stable isotopic tracer for tracking the
compound's absorption, distribution, metabolism, and excretion (ADME) in biological systems.
While specific experimental data for the deuterated compound is scarce, the physical
properties of its non-deuterated counterpart provide a reliable estimate.

Table 1: Physical and Chemical Properties of 2-Methoxy-5-methylphenol
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Property Value Source
Molecular Formula CsH1002 [1]
Molecular Weight 138.16 g/mol [1]
Melting Point 37-39 °C [2]
Boiling Point 115-117 °C (at 20 mmHg) [2]
Solubility Sparingly soluble in water. [3]
Appearance White to off-white crystalline 3]
powder.

Table 2: Deuterated Compound Specifications

Property Value Source
Molecular Formula CsH7D30:2
Molecular Weight 141.19 g/mol

Experimental Protocols

The synthesis and analysis of 2-Methoxy-5-methylphenol and its deuterated analog are crucial
for its application in research. Below are detailed methodologies for its synthesis and analytical
characterization.

Synthesis of 2-Methoxy-5-methylphenol

A common method for the synthesis of 2-Methoxy-5-methylphenol involves the reaction of p-
methoxytoluene. One documented procedure reports a yield of 46.9%][4]. While a specific
protocol for the d3 variant is not readily available, a similar synthetic route using deuterated
precursors could be employed.

General Synthetic Workflow:
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General Synthesis Workflow

Starting Materials
(e.g., p-methoxytoluene)

:

Chemical Reaction
(e.g., hydroxylation)

:

Extraction of Crude Product

'

Purification
(e.g., distillation, chromatography)

2-Methoxy-5-methylphenol

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2-Methoxy-5-methylphenol.

Analytical Characterization

Standard analytical techniques are employed to confirm the identity and purity of 2-Methoxy-5-
methylphenol.

Table 3: Analytical Methods for 2-Methoxy-5-methylphenol
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Technique Observations
1H NMR Spectral data available in various databases.
13C NMR Spectral data available in various databases.

Provides fragmentation patterns for structural
Mass Spectrometry ucidat
elucidation.

Shows characteristic peaks for functional
Infrared Spectroscopy
groups.

Research Applications and Signaling Pathways

2-Methoxy-5-methylphenol and its derivatives are of significant interest in drug discovery and
development due to their diverse biological activities. The non-deuterated form is utilized as an
intermediate in the synthesis of pharmaceuticals and agrochemicals[3].

Potential Therapeutic Areas

Research suggests that methoxyphenol compounds may have applications as:

» Anti-inflammatory Agents: The biphenyl structure, related to some derivatives, is found in
several non-steroidal anti-inflammatory drugs (NSAIDs)[5].

e Antioxidants: Phenolic compounds are known for their free-radical scavenging properties[5].

« Antimicrobial and Antifungal Agents: The compound has shown properties that inhibit the
growth of microorganisms|3].

Drug Discovery Potential

2-Methoxy-5-methylphenol-d3

Anti-inflammatory Research Antioxidant Studies Antimicrobial Screening Pharmacokinetic Profiling
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Caption: Potential research applications of 2-Methoxy-5-methylphenol-d3 in drug discovery.

In Vitro Assay Considerations

While specific in vitro assays for 2-Methoxy-5-methylphenol-d3 are not detailed in the
literature, studies on related methoxyphenols have employed various assays to evaluate their
biological activity. These include:

+ DPPH Radical-Scavenging Assay: To assess antioxidant activity[6].
o Cytotoxicity Assays (e.g., MTT assay): To determine the effect on cell viability[6].
o COX-2 Inhibition Assays: To investigate anti-inflammatory potential[6].

Experimental Workflow for In Vitro Screening:

In Vitro Screening Workflow

Test Compound
(2-Methoxy-5-methylphenol-d3)

Antioxidant Assay Cytotoxicity Assay Enzyme Inhibition Assay
(e.g., DPPH) (e.g., MTT) (e.g., COX-2)

:

Data Analysis

Biological Activity Profile
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Caption: A logical workflow for the in vitro biological screening of 2-Methoxy-5-methylphenol-
ds.

Conclusion

2-Methoxy-5-methylphenol-d3 is a valuable tool for researchers in drug development and
metabolic studies. While specific physical and experimental data for the deuterated compound
are limited, information from its non-deuterated analog provides a strong foundation for its use.
The synthetic and analytical protocols, along with the outlined potential research applications,
offer a starting point for further investigation into the therapeutic potential of this and related
compounds. As with any research chemical, appropriate safety precautions should be taken
during handling and experimentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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